Cas no 67361-13-1 (1-(3-butoxypropyl)-2-methylpiperidine hydrochloride)
67361-13-1 structure
Product Name:1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
CAS No:67361-13-1
MF:C13H28ClNO
MW:249.820523262024
CID:1715894
PubChem ID:3051270
Update Time:2025-04-21
1-(3-butoxypropyl)-2-methylpiperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-butoxypropyl)-2-methylpiperidine hydrochloride
- 1-(3-Butoxypropyl)-2-methylpiperidine--hydrogen chloride (1/1)
- 67361-13-1
- Piperidine, 1-(3-butoxypropyl)-2-methyl-, hydrochloride
- DTXSID20986635
-
- Inchi: 1S/C13H27NO.ClH/c1-3-4-11-15-12-7-10-14-9-6-5-8-13(14)2;/h13H,3-12H2,1-2H3;1H
- InChI Key: QTNSPVKHZQPJKR-UHFFFAOYSA-N
- SMILES: Cl.O(CCCC)CCCN1CCCCC1C
Computed Properties
- Exact Mass: 249.18614
- Monoisotopic Mass: 249.1859422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.5Ų
Experimental Properties
- PSA: 12.47
1-(3-butoxypropyl)-2-methylpiperidine hydrochloride Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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